Cas no 1989638-30-3 (rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate)

• Product Name: rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate
• CAS No: 1989638-30-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5238152
• PubChem ID: 122155904
• Update Time: 2025-11-01

rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 2,6-dimethyl-, 1,1-dimethylethyl ester, (2S,3S,6R)-
• rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate

• Inchi： 1S/C12H23NO2/c1-8-6-7-10(9(2)13-8)11(14)15-12(3,4)5/h8-10,13H,6-7H2,1-5H3/t8-,9+,10+/m1/s1
• InChI Key： GNDMYZBKBJRDSQ-UTLUCORTSA-N
• SMILES： N1[C@H](C)CC[C@H](C(OC(C)(C)C)=O)[C@@H]1C

Additional information on rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate

Recent Advances in the Study of rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate (CAS: 1989638-30-3)

The compound rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate (CAS: 1989638-30-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral piperidine derivative is of particular interest as a building block for the synthesis of biologically active molecules, including pharmaceuticals targeting neurological and infectious diseases. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route for rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate with enhanced yield and enantiomeric purity. The researchers employed asymmetric hydrogenation of a corresponding enamide precursor using a novel chiral ruthenium catalyst, achieving >99% ee for the desired stereoisomer. This advancement addresses previous challenges in the large-scale production of this compound, making it more accessible for pharmaceutical development.

In pharmacological research, the compound has shown promise as a key intermediate in the synthesis of sigma-1 receptor modulators. A recent patent application (WO2023051234) describes its use in developing novel neuroprotective agents for treating neurodegenerative disorders. The unique stereochemistry of the molecule appears to be crucial for binding affinity and selectivity at the sigma-1 receptor, as demonstrated by molecular docking studies and in vitro binding assays.

Structural-activity relationship (SAR) studies have revealed that modifications at the carboxylate and dimethyl positions of the piperidine ring significantly influence the compound's biological activity. Researchers at several pharmaceutical companies are currently investigating derivatives of rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate as potential candidates for treating pain disorders and cognitive impairments.

Analytical characterization of the compound has also seen recent advancements. A 2024 publication in Analytical Chemistry described a novel LC-MS/MS method for the precise quantification of rac-tert-butyl (2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylate and its metabolites in biological matrices, facilitating pharmacokinetic studies in preclinical development.

Looking forward, the compound's potential extends beyond neurological applications. Preliminary studies suggest its utility in antimicrobial drug development, particularly against drug-resistant bacterial strains. The rigid piperidine scaffold provides an excellent platform for designing novel antibiotics with improved target specificity and reduced side effects.